Cas no 61199-73-3 ((3aR,4R,6S,7S,7aR)-4-Methoxy-6-methyl-2-phenyltetrahydro-4H-[1,3]dioxolo[4,5-c]pyran-7-ol)

• Product Name: (3aR,4R,6S,7S,7aR)-4-Methoxy-6-methyl-2-phenyltetrahydro-4H-[1,3]dioxolo[4,5-c]pyran-7-ol
• CAS No: 61199-73-3
• MF: C₁₄H₁₈O₅
• MW: 266.29
• CID: 5234912
• Update Time: 2025-10-25

(3aR,4R,6S,7S,7aR)-4-Methoxy-6-methyl-2-phenyltetrahydro-4H-[1,3]dioxolo[4,5-c]pyran-7-ol Chemical and Physical Properties

Names and Identifiers

• (3aR,4R,6S,7S,7aR)-4-Methoxy-6-methyl-2-phenyltetrahydro-4H-[1,3]dioxolo[4,5-c]pyran-7-ol

• Inchi： 1S/C14H18O5/c1-8-10(15)11-12(14(16-2)17-8)19-13(18-11)9-6-4-3-5-7-9/h3-8,10-15H,1-2H3
• InChI Key： IGHSXLQBONTYKH-UHFFFAOYSA-N
• SMILES： CC1OC(OC)C2OC(C3C=CC=CC=3)OC2C1O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on (3aR,4R,6S,7S,7aR)-4-Methoxy-6-methyl-2-phenyltetrahydro-4H-[1,3]dioxolo[4,5-c]pyran-7-ol

CAS No 61199-73-3: (3aR,4R,6S,7S,7aR)-4-Methoxy-6-methyl-2-phenyltetrahydro-4H-[1,3]dioxolo[4,5-c]pyran-7-ol

CAS No 61199-73-3 refers to the compound (3aR,4R,6S,7S,7aR)-4-Methoxy-6-methyl-2-phenyltetrahydro-4H-[1,3]dioxolo[4,5-c]pyran-7-ol, a highly specialized organic molecule with a complex stereochemical structure. This compound belongs to the class of tetrahydropyran derivatives, which are known for their diverse biological activities and applications in pharmaceutical research. The molecule features a dioxolane ring fused to a tetrahydropyran framework, with substituents including a methoxy group, a methyl group, and a phenyl group. These structural elements contribute to its unique chemical properties and potential bioactivity.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of such compounds. The specific stereochemical configuration of CAS No 61199-73-3—defined by its (3aR,4R,6S,7S,7aR) designation—plays a critical role in its interaction with biological targets. Researchers have explored its potential as a lead compound in drug discovery programs targeting various therapeutic areas. For instance, investigations into its antimicrobial properties have shown promising results against several pathogenic bacteria and fungi.

The synthesis of CAS No 61199-73-3 involves advanced organic chemistry techniques such as stereo-selective cyclization reactions and enantioselective synthesis. These methods ensure the precise formation of the molecule's chiral centers and its overall stereochemical integrity. The use of chiral auxiliaries and asymmetric catalysis has been pivotal in achieving high yields and enantiomeric excess in the synthesis process.

From an analytical standpoint, CAS No 61199-73-3 has been characterized using state-of-the-art spectroscopic techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided detailed insights into its molecular structure and conformational dynamics. For example, X-ray crystallography has revealed the spatial arrangement of substituents around the dioxolane and tetrahydropyran rings.

Biological evaluations of CAS No 61199-73_ol have demonstrated its potential as a modulator of cellular signaling pathways. Preclinical studies suggest that it may act as an inhibitor of certain kinases or enzymes involved in disease progression. Additionally, its ability to cross cellular membranes efficiently makes it a candidate for drug delivery systems targeting intracellular pathogens.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of CAS No 61199_ol to enhance its bioavailability and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are exploring its application in treating infectious diseases and inflammatory conditions.

In summary,CAS No 61199_ol represents a significant advancement in organic chemistry and pharmacology due to its unique structure and promising biological profile. As research continues to uncover its full potential,CAS No 61199_ol is poised to contribute meaningfully to the development of novel therapeutic agents.